2-(2,6-dimethylphenoxy)-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide

• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 2-(2,6-dimethylphenoxy)-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C18H22N2O3/c1-11-7-8-15-14(9-11)18(23-20-15)19-16(21)10-22-17-12(2)5-4-6-13(17)3/h4-6,11H,7-10H2,1-3H3,(H,19,21)
• InChI Key: ZPOOOXSPYLMIPA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=NOC(=C2C1)NC(=O)COC3=C(C=CC=C3C)C

Description

• This compound is a synthetic organic molecule with a complex structure. Let’s break it down:
  • The core structure consists of a benzoxazole ring (a five-membered heterocycle containing oxygen and nitrogen atoms) fused with a tetrahydrobenzoxazole ring (a saturated version of benzoxazole).
  • The compound also contains an acetamide functional group.
  • The phenoxy group (C₆H₄OCH₃) is attached to the benzoxazole ring.
  • The methyl groups (CH₃) are positioned at specific sites on the phenoxy and tetrahydrobenzoxazole rings.
• Overall, this compound exhibits interesting structural features that make it relevant for various applications.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism likely involves interactions with specific protein targets or enzymes .
• Further research is needed to elucidate the exact pathways and molecular interactions.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s applications and properties are still an active area of research, and scientists continue to explore its potential